Cas no 898756-62-2 (3-(1,3-Dioxan-2-yl)-4'-phenylpropiophenone)

• Product Name: 3-(1,3-Dioxan-2-yl)-4'-phenylpropiophenone
• CAS No: 898756-62-2
• MF: C₁₉H₂₀O₃
• MW: 296.360305786133
• CID: 874870
• PubChem ID: 24727943
• Update Time: 2025-04-19

3-(1,3-Dioxan-2-yl)-4'-phenylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dioxan-2-yl)-1-(4-phenylphenyl)propan-1-one
• 3-(1,3-DIOXAN-2-YL)-4'-PHENYLPROPIOPHENONE
• MFCD02261852
• 898756-62-2
• 1-([1,1'-Biphenyl]-4-yl)-3-(1,3-dioxan-2-yl)propan-1-one
• 1-{[1,1'-BIPHENYL]-4-YL}-3-(1,3-DIOXAN-2-YL)PROPAN-1-ONE
• DTXSID20646040
• AKOS016023616
• 3-(1,3-Dioxan-2-yl)-4'-phenylpropiophenone

• MDL： MFCD02261852
• Inchi： 1S/C19H20O3/c20-18(11-12-19-21-13-4-14-22-19)17-9-7-16(8-10-17)15-5-2-1-3-6-15/h1-3,5-10,19H,4,11-14H2
• InChI Key： NBXMKZZJQQOWRK-UHFFFAOYSA-N
• SMILES： O1CCCOC1CCC(C1C=CC(C2C=CC=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 296.14100
• Monoisotopic Mass: 296.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 4.07950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones